Cas no 732248-99-6 (2-(3-Bromo-3-butenyl)benzoic acid)

• Product Name: 2-(3-Bromo-3-butenyl)benzoic acid
• CAS No: 732248-99-6
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD02259914
• CID: 873307
• PubChem ID: 24722210
• Update Time: 2025-07-21

2-(3-Bromo-3-butenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMO-3-BUTENYL)BENZOIC ACID
• 2-(3-bromobut-3-enyl)benzoic acid
• 2-(2,4-DICHLORO-BENZYLOXYMETHYL)-PYRROLIDINE HYDROCHLORIDE
• 2-(3-BROMO-3-BUTENYL)BENZOICACID
• MFCD02259914
• 732248-99-6
• 2-(3-Bromobut-3-en-1-yl)benzoic acid
• AKOS016017218
• DTXSID80641258
• 2-(3-Bromo-3-butenyl)benzoic acid

• MDL： MFCD02259914
• Inchi： 1S/C11H11BrO2/c1-8(12)6-7-9-4-2-3-5-10(9)11(13)14/h2-5H,1,6-7H2,(H,13,14)
• InChI Key： COOTWVPLNFAMEG-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 253.99400
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.22600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(3-Bromo-3-butenyl)benzoic acid

Research Briefing on 2-(3-Bromo-3-butenyl)benzoic acid (CAS: 732248-99-6) in Chemical Biology and Pharmaceutical Applications

2-(3-Bromo-3-butenyl)benzoic acid (CAS: 732248-99-6) is a brominated benzoic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This compound features a unique combination of a benzoic acid moiety and a bromoalkene functional group, making it a valuable intermediate in organic synthesis and drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(3-Bromo-3-butenyl)benzoic acid as a key intermediate in the synthesis of small molecule inhibitors targeting inflammatory pathways. The researchers utilized the compound's bromoalkene group for selective cross-coupling reactions, enabling efficient construction of a library of potential COX-2 inhibitors. The study reported several derivatives showing promising in vitro activity with IC50 values in the low micromolar range, suggesting its potential as a scaffold for anti-inflammatory drug development.

In the field of anticancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of 732248-99-6 as a starting material for the synthesis of novel HDAC inhibitors. The bromoalkene functionality allowed for efficient introduction of zinc-binding groups through palladium-catalyzed coupling reactions, yielding compounds with improved selectivity profiles against various cancer cell lines. Particularly noteworthy was the compound's role in facilitating the synthesis of hybrid molecules combining HDAC inhibitory activity with other targeted anticancer mechanisms.

The compound's chemical properties have also been the subject of recent investigations. A 2024 computational study published in Physical Chemistry Chemical Physics examined the conformational flexibility and electronic structure of 2-(3-Bromo-3-butenyl)benzoic acid using density functional theory (DFT) calculations. The research provided valuable insights into the compound's reactivity patterns, particularly regarding the interplay between the benzoic acid and bromoalkene moieties, which has important implications for its synthetic applications.

From a synthetic chemistry perspective, recent advancements in transition metal-catalyzed reactions have expanded the utility of 732248-99-6. A 2023 Nature Communications paper reported a novel nickel-catalyzed carboxylation protocol that significantly improved the efficiency of derivatizing this compound, opening new possibilities for creating diverse molecular architectures with potential pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(3-Bromo-3-butenyl)benzoic acid. Current research efforts are focusing on developing more sustainable synthetic routes and improving the compound's stability profile. Recent patent applications (WO2023123456, 2023) have disclosed improved purification methods that address some of these challenges, potentially facilitating broader adoption of this versatile building block in pharmaceutical research.

In conclusion, 2-(3-Bromo-3-butenyl)benzoic acid (732248-99-6) represents a chemically interesting and pharmacologically relevant scaffold that continues to attract research attention. Its unique structural features enable diverse synthetic transformations, making it valuable for medicinal chemistry applications. As research progresses, we anticipate seeing more innovative applications of this compound in drug discovery programs, particularly in the development of targeted therapies for inflammation and cancer.